2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: 2,4-dichloro-5-(dimethylsulfamoyl)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C14H18Cl2N2O4S/c1-18(2)23(20,21)13-6-10(11(15)7-12(13)16)14(19)17-8-9-4-3-5-22-9/h6-7,9H,3-5,8H2,1-2H3,(H,17,19)
• InChI Key: QUZIUGKUMCICHA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=C(C(=C1)C(=O)NCC2CCCO2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O4S
• Molecular Weight: 381.3 g/mol

Description

2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as DMSF, is a chemical compound that has been widely used in scientific research. This compound is known for its ability to dissolve proteins and other biological molecules, making it a valuable tool for studying the structure and function of these molecules.

Mechanism of Action

The mechanism of action of 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood, but it is thought to involve the disruption of protein-protein interactions and the formation of hydrogen bonds with amino acid residues. 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide is also known to disrupt lipid bilayers, which may contribute to its solubilizing properties.
Biochemical and Physiological Effects
2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have a variety of biochemical and physiological effects. For example, 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide can induce apoptosis in cancer cells, making it a potential anti-cancer agent. 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its ability to solubilize and denature proteins. This makes it a valuable tool for studying the structure and function of proteins. However, 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide can also have non-specific effects on proteins, making it important to use controls in experiments. In addition, 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide can be toxic to cells at high concentrations, so it is important to use appropriate safety precautions when working with this compound.

Future Directions

There are many potential future directions for research involving 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide. One area of interest is the development of new anti-cancer therapies based on the apoptosis-inducing properties of 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide. Another area of interest is the study of the effects of 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide on lipid bilayers, which could lead to the development of new drug delivery systems. Finally, the use of 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide in combination with other protein denaturants could lead to the development of new techniques for studying protein structure and function.
Conclusion
In conclusion, 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide is a valuable tool for studying the structure and function of proteins. Its ability to solubilize and denature proteins has made it a widely used compound in scientific research. However, it is important to use appropriate safety precautions when working with this compound, and to be aware of its potential non-specific effects on proteins. There are many potential future directions for research involving 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide, including the development of new anti-cancer therapies and drug delivery systems.

Scientific Research Applications

2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide has been widely used in scientific research as a protein denaturant and solubilizer. This compound is particularly useful for studying membrane proteins, which are notoriously difficult to isolate and purify. 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide can be used to solubilize membrane proteins, allowing them to be studied in vitro. In addition, 2,4-dichloro-5-[(dimethylamino)sulfonyl]-N-(tetrahydro-2-furanylmethyl)benzamide can be used to denature proteins, making it easier to study their structure and function.